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Abstract
Poly-D-lysine (PDL) hydrobromide is a synthetic, positively charged polymer of the D-isomer of

lysine, an essential amino acid. In the realm of scientific research, it has become an

indispensable tool, primarily utilized as a coating for culture surfaces to enhance cell adhesion.

Its resistance to enzymatic degradation by cellular proteases makes it a superior choice for

long-term cell cultures compared to its L-isomer counterpart, Poly-L-lysine. This technical guide

delves into the core applications of Poly-D-lysine hydrobromide, providing a comprehensive

overview of its mechanism of action, detailed experimental protocols, and quantitative data to

aid researchers in its effective application.

Introduction
In vitro cell culture is a cornerstone of modern biological research and drug development. The

ability to maintain healthy and viable cells outside of their native environment is critical for

studying cellular processes, disease mechanisms, and the effects of therapeutic compounds. A

significant challenge in cell culture is ensuring the robust attachment of cells to the artificial

substrates of culture vessels, such as plastic or glass. This is particularly crucial for anchorage-

dependent cells, including many primary cell types like neurons, and various transfected cell

lines.[1][2]
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Poly-D-lysine hydrobromide has emerged as a widely adopted solution to this challenge. It is

a synthetic molecule that, when applied to a culture surface, creates a net positive charge,

thereby promoting the adhesion of negatively charged cells through electrostatic interactions.

[1][3] Being a synthetic polymer, it does not influence cellular signaling pathways, providing a

neutral and stable environment for cell growth.[1] This guide will explore the multifaceted utility

of Poly-D-lysine hydrobromide in research, with a focus on its practical application.

Mechanism of Action: Electrostatic Interaction
The primary function of Poly-D-lysine hydrobromide in cell culture is to facilitate cell adhesion

to solid substrates.[4] This is achieved through a straightforward yet effective mechanism

based on electrostatic attraction. The polymer is composed of repeating D-lysine units, each

containing a primary amine group that is protonated at physiological pH, conferring a net

positive charge to the molecule.[4] Conversely, the cell membrane is rich in negatively charged

molecules such as sialic acids and other glycoproteins, resulting in a net negative surface

charge.[1]

When a culture surface is coated with Poly-D-lysine, it effectively creates a positively charged

layer. This positively charged surface then attracts and binds the negatively charged cell

membranes, promoting firm adhesion of the cells to the substrate.[1][3] This enhanced

attachment is particularly beneficial in serum-free or low-serum culture conditions where the

natural attachment factors present in serum are limited.[1]
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Start

Prepare Working Solution
(e.g., 50 µg/mL)

Add PDL solution to culture vessel
(e.g., 1 mL / 25 cm²)

Incubate
(e.g., 1 hour at room temperature)

Aspirate excess solution

Rinse with sterile water/PBS

Rinse with sterile water/PBS (2nd time)

Rinse with sterile water/PBS (3rd time)

Air dry completely
(at least 2 hours)

Coated vessel is ready for use
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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